molecular formula C12H19N3O2S B8335663 Ethyl 4-(tert-butylamino)-2-(methylthio)pyrimidine-5-carboxylate

Ethyl 4-(tert-butylamino)-2-(methylthio)pyrimidine-5-carboxylate

Cat. No.: B8335663
M. Wt: 269.37 g/mol
InChI Key: REKMPWUFSOIRMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-(tert-butylamino)-2-(methylthio)pyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C12H19N3O2S and its molecular weight is 269.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H19N3O2S

Molecular Weight

269.37 g/mol

IUPAC Name

ethyl 4-(tert-butylamino)-2-methylsulfanylpyrimidine-5-carboxylate

InChI

InChI=1S/C12H19N3O2S/c1-6-17-10(16)8-7-13-11(18-5)14-9(8)15-12(2,3)4/h7H,6H2,1-5H3,(H,13,14,15)

InChI Key

REKMPWUFSOIRMG-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CN=C(N=C1NC(C)(C)C)SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate (3 g, 12.89 mmol), 2-methylpropan-2-amine (1.565 mL, 14.83 mmol) and DIEA (2.93 mL, 16.76 mmol) in ethanol (20 mL) was heated at 60° C. overnight. After cooling to room temperature, the solvent was concentrated under reduced pressure and water was added. The aqueous phase was extracted three times with ethyl acetate and the combined organic phases were dried over anhydrous magnesium sulfate, filtered and evaporated to give ethyl 4-(tert-butylamino)-2-(methylthio)pyrimidine-5-carboxylate (3.20 g, 11.86 mmol, 92% yield) as a colorless oil. MS (ESI) m/z. 269.5 [M+1]+.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
1.565 mL
Type
reactant
Reaction Step One
Name
Quantity
2.93 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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